Cas no 1805202-66-7 (6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1805202-66-7
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4846989
• Update Time: 2025-06-11

6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO/c8-4-2-1-3(7(10)11)5(12-4)6(9)13/h1-2,7H
• InChI Key： BHNUNHOIUCADPV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)F)C(C(=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride

6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl Chloride: A Comprehensive Overview

The compound 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805202-66-7) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 6-position, a difluoromethyl group at the 3-position, and a carbonyl chloride group at the 2-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride through various methodologies. One notable approach involves the Friedel-Crafts acylation of bromopyridines followed by subsequent fluorination and chlorination steps. This multi-step synthesis pathway has been optimized to achieve high yields and excellent purity, ensuring its suitability for large-scale production. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic transformations, to further enhance the efficiency and sustainability of the production process.

The structural uniqueness of 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride lies in its ability to participate in a wide range of chemical reactions. The carbonyl chloride group is highly reactive and can undergo nucleophilic acyl substitution with various amine, alcohol, or phenol derivatives. This reactivity makes it an ideal precursor for the synthesis of amides, esters, and other functionalized molecules. For instance, recent studies have demonstrated its utility in the preparation of bioactive compounds with potential applications in cancer therapy and infectious disease treatment.

In terms of physical properties, 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride exhibits a melting point of approximately 85°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, facilitating its use in solution-phase reactions. The compound is also stable under ambient conditions but requires protection from moisture due to the reactivity of the carbonyl chloride group.

The application of 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride extends beyond traditional organic synthesis. It has been employed as an intermediate in the development of advanced materials, including polymer additives and specialty coatings. For example, researchers have utilized this compound to synthesize novel polyurethanes with enhanced thermal stability and mechanical properties. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, opening new avenues for enantioselective drug discovery.

From an environmental perspective, 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride has been evaluated for its biodegradability and eco-toxicological impact. Studies indicate that it undergoes rapid hydrolysis under aqueous conditions, leading to the formation of less hazardous byproducts. However, its potential toxicity to aquatic organisms necessitates careful handling and disposal procedures to minimize environmental risks.

In conclusion, 6-Bromo-3-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805202-66-7) stands as a versatile and valuable compound in modern chemistry. Its unique structure, reactivity, and diverse applications continue to drive innovation across multiple disciplines. As research progresses, new insights into its synthesis, properties, and uses are expected to further expand its role in both academic and industrial settings.